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Introduction

The Kastle-Meyer test is a widely used forensic presumptive test for the presence of blood.[1]

[2] First described in 1903, this catalytic test is valued for its high sensitivity, simplicity, and the

rapid results it provides.[1][2] The underlying principle of the test is the peroxidase-like activity

of the heme group in hemoglobin.[3] This activity catalyzes the oxidation of the phenolphthalein

indicator (phenolphthalin) by hydrogen peroxide.[2] In the presence of blood, the colorless

phenolphthalin is oxidized to phenolphthalein, resulting in a vibrant pink color.[1][2] While

highly sensitive, the Kastle-Meyer test is presumptive, meaning it indicates the possible

presence of blood.[4] Confirmatory tests are necessary to establish the presence of blood

definitively and to determine its origin (human or animal).[1]

Principle of the Reaction

The test relies on a redox reaction where hemoglobin acts as a catalyst. The iron in the heme

component of hemoglobin facilitates the transfer of oxygen from hydrogen peroxide to the

colorless, reduced form of phenolphthalein (phenolphthalin). This oxidation process converts

phenolphthalin back to its well-known bright pink, oxidized form.[2] The optional initial

application of ethanol helps to lyse red blood cells, exposing the hemoglobin and increasing the

test's sensitivity.[1][2]

Experimental Protocols
I. Reagent Preparation
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A. Kastle-Meyer Stock Solution:

Components:

Phenolphthalein: 2 g

Potassium Hydroxide: 20 g

Distilled Water: 100 ml

Zinc Dust: 20 g[5]

Preparation:

In a flask, combine phenolphthalein, potassium hydroxide, and distilled water. The solution

will turn pink.[5]

Add zinc dust. The zinc will act as a reducing agent.[5]

Boil the solution until it becomes colorless, indicating that the phenolphthalein has been

reduced to phenolphthalin.[5]

Store the solution in a sealed, amber bottle with some zinc dust at the bottom to maintain

its reduced, colorless state.[5][6]

B. Kastle-Meyer Working Solution:

Components:

Kastle-Meyer Stock Solution: 2 ml

Ethanol: 10 ml[5]

Distilled Water: 10 ml[5]

Preparation:

Shortly before use, mix the stock solution with ethanol and distilled water.[5]
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C. Hydrogen Peroxide Solution (3%):

Prepare a 3% solution of hydrogen peroxide (H₂O₂) in distilled water. This is a common

concentration available commercially.[5][7]

II. Sample Testing Protocol

Sample Collection: Moisten a sterile cotton swab with distilled water and gently rub it against

the suspected bloodstain to collect a sample.[3][4]

(Optional) Cell Lysis: Add one to two drops of ethanol to the swab. This step helps to break

open any intact red blood cells, thereby increasing the test's sensitivity.[1][8]

Add Kastle-Meyer Reagent: Apply one to two drops of the Kastle-Meyer working solution to

the swab.[1][3] Wait for approximately 3-5 seconds.[3]

Observation: If an immediate pink color appears at this stage, it indicates the presence of

a chemical oxidant, and the test is considered inconclusive.[1][3]

Add Hydrogen Peroxide: Apply one to two drops of 3% hydrogen peroxide to the swab.[1][3]

Result Interpretation: Observe the swab for any color change.

Positive Result: A rapid and intense bright pink color developing within 10 seconds is a

presumptive positive result for blood.[3][7][8]

Negative Result: The absence of a color change within this timeframe indicates a negative

result.[3]

Note: A faint pink color that appears after 30 seconds should be disregarded, as the

reagents can be oxidized by the air over time, leading to a false positive.[1][2][7]

III. Control Samples

Positive Control: Perform the test on a known blood sample to ensure the reagents are

working correctly.[3]
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Negative Control: Test a clean, unstained area or a clean swab to verify that the reagents

themselves or the substrate are not causing a color change.[3]

Data Presentation
Table 1: Sensitivity of the Kastle-Meyer Test

Test Type
Limit of Detection (Blood
Dilution)

Reference

Direct Test 1:10,000 [2]

Direct Test 1:10,000,000 [6]

Direct Test on Animal Blood 1:16,384 [9]

Indirect (Rub) Test on Porous

Material
1:16 [9]

Swabbed Stains 1:5,000 [10]

Table 2: Interpretation of Kastle-Meyer Test Results

Observation Timeframe Interpretation

Rapid, bright pink color change < 10-30 seconds Presumptive Positive for Blood

No color change < 30 seconds Negative for Blood

Color change before H₂O₂

addition
Immediate

Inconclusive (Oxidizing

Contaminant)

Faint pink color appears > 30 seconds False Positive (Air Oxidation)

Table 3: Common Sources of False Positives
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Category Examples

Chemical Oxidants Copper and nickel salts, bleach.[1][9][10][11]

Plant Peroxidases
Horseradish, cauliflower, broccoli, potato.[6][9]

[11]
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Experimental Workflow
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Caption: Experimental workflow for the Kastle-Meyer test.
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Chemical Signaling Pathway
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Caption: Chemical pathway of the Kastle-Meyer reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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